(2R)-2-amino-3-ethylsulfinylpropanoic acid

• CAS RN: 17795-08-3
• Molecular Formula: C5H11NO3S
• Molecular Weight: 165.21 g/mol
• IUPAC Name: (2R)-2-amino-3-ethylsulfinylpropanoic acid
• InChI: InChI=1S/C5H11NO3S/c1-2-10(9)3-4(6)5(7)8/h4H,2-3,6H2,1H3,(H,7,8)/t4-,10?/m0/s1
• InChI Key: CSZTZFUEOCFFJH-YGVKFDHGSA-N
• Isomeric SMILES: CCS(=O)C[C@@H](C(=O)O)N
• SMILES: CCS(=O)CC(C(=O)O)N
• Canonical SMILES: CCS(=O)CC(C(=O)[O-])[NH3+]
• melting_point: 157-159°C
• physical_description: Solid
• synonyms: ethiin; S-ethylcysteine sulfoxide

Description

(2R)-2-amino-3-ethylsulfinylpropanoic acid, also known as homocysteine sulfinic acid or HCSA, is a non-proteinogenic amino acid that is structurally similar to the neurotransmitter glutamate. HCSA has been shown to have potential applications in scientific research, particularly in the fields of neuroscience and biochemistry. Additionally, we will list future directions for research on HCSA.

Scientific Research Applications

• Synthesis and Structural Studies :

  • Alonso et al. (2005) developed an enantioselective synthesis for a related compound, showcasing the potential for creating structurally complex derivatives for research purposes (Alonso, Santacana, Rafecas, & Riera, 2005).
  • Ha et al. (2007) prepared biologically important derivatives from chiral aziridine-2-carboxylate, demonstrating the versatility of similar compounds in synthesizing pharmacologically relevant molecules (Ha, Lee, Kim, Kang, & Ko, 2007).

• Biocatalysis and Drug Metabolism Studies :

  • Zmijewski et al. (2006) investigated the use of a microbial-based system to produce mammalian metabolites of a related compound, indicating its relevance in understanding drug metabolism (Zmijewski, Gillespie, Jackson, Schmidt, Yi, & Kulanthaivel, 2006).

• Computational Peptidology and Drug Design :

  • Flores-Holguín et al. (2019) used conceptual density functional theory to study molecular properties of tripeptides containing similar compounds, aiding in drug design processes (Flores-Holguín, Frau, & Glossman-Mitnik, 2019).

• Chiral Synthesis and Optical Resolution :

  • Yang et al. (2015) synthesized amino acid derivatives, demonstrating the compound's role in creating stereochemically complex molecules (Yang, Guo, Gao, Zhao, Zhang, & Lin, 2015).
  • Mukherjee & Martínez (2011) explored the use of lipases in synthesizing precursors of beta-substituted-gamma-amino acids, showcasing the applicability in synthesizing optically active compounds (Mukherjee & Martínez, 2011).

• Chemical Synthesis and Analysis :

  • Namyslo & Stanitzek (2006) conducted a palladium-catalyzed synthesis of isoalliin, demonstrating the compound's usefulness in synthesizing naturally occurring sulfur compounds (Namyslo & Stanitzek, 2006).

• Peptide Research and Molecular Dynamics :

  • Davies et al. (2013) synthesized beta-hydroxy-alpha-amino acids from alpha-hydroxy-beta-amino esters, underscoring the role of similar compounds in peptide research (Davies, Fletcher, Frost, Lee, Roberts, & Thomson, 2013).

• NMR Studies in Organic Solids :

  • Kong et al. (2012) utilized solid-state NMR studies on labeled crystalline sulfonic acids, demonstrating the utility in understanding molecular dynamics in organic solids (Kong, O’Dell, Terskikh, Ye, Wang, & Wu, 2012).

• Polymer Chemistry and Environmental Applications :

  • Singha et al. (2019) explored the synthesis of smart hydrogels for metal ion and dye removals, indicating the compound's potential in environmental applications (Singha, Dutta, Mahapatra, Roy, Mitra, Deb, & Chattopadhyay, 2019).